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Compound of Interest

Compound Name: 1,5-Dimethylpiperazin-2-one

Cat. No.: B1357911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,5-Dimethylpiperazin-2-one,

including its chemical identity, physicochemical properties, a proposed synthesis protocol, and

relevant safety information. This document is intended to serve as a valuable resource for

professionals in the fields of chemical research and drug development.

Chemical Identity and Properties
1,5-Dimethylpiperazin-2-one is a disubstituted piperazinone, a class of heterocyclic

compounds that are of interest in medicinal chemistry due to their diverse biological activities.

Identifier Value

IUPAC Name 1,5-Dimethyl-2-piperazinone

CAS Number 74879-13-3

Chemical Formula C₆H₁₂N₂O

Molecular Weight 128.17 g/mol

Canonical SMILES CC1CN(C(=O)CNC1)C

InChI Key Not available in public databases
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Physicochemical Data:

A comprehensive set of experimentally determined physicochemical data for 1,5-
Dimethylpiperazin-2-one is not readily available in public chemical databases. For research

and development purposes, it is recommended that these properties, such as melting point,

boiling point, and solubility, be determined experimentally.

Proposed Synthesis
A plausible and efficient method for the synthesis of 1,5-Dimethylpiperazin-2-one is the N-

alkylation of 5-methylpiperazin-2-one. This method involves the introduction of a methyl group

at the N1 position of the piperazinone ring.

Experimental Protocol: N-Alkylation of 5-
Methylpiperazin-2-one
This protocol is a general procedure and may require optimization for specific laboratory

conditions and scales.

Materials:

5-Methylpiperazin-2-one

Methyl iodide (or another suitable methylating agent)

A suitable base (e.g., potassium carbonate, sodium hydride)

Anhydrous polar aprotic solvent (e.g., N,N-Dimethylformamide (DMF), Acetonitrile)

Deionized water

Organic extraction solvent (e.g., Dichloromethane, Ethyl acetate)

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:
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Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and

under an inert atmosphere (e.g., nitrogen or argon), dissolve 5-methylpiperazin-2-one in the

chosen anhydrous solvent.

Addition of Base: Add the base to the solution. The amount of base will depend on its

strength and the desired reaction conditions.

Addition of Methylating Agent: Slowly add the methylating agent (e.g., methyl iodide) to the

reaction mixture at a controlled temperature (e.g., 0 °C or room temperature).

Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique,

such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry

(LC-MS).

Work-up: Upon completion, quench the reaction by the careful addition of water.

Extraction: Transfer the mixture to a separatory funnel and extract the product with an

organic solvent.

Washing: Wash the combined organic layers with water and then with brine to remove any

remaining inorganic impurities.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

magnesium sulfate), filter, and concentrate the solvent under reduced pressure to obtain the

crude product.

Purification: Purify the crude 1,5-Dimethylpiperazin-2-one using an appropriate technique,

such as column chromatography or distillation, to yield the final product of high purity.

Synthesis Workflow Diagram
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Synthesis Workflow for 1,5-Dimethylpiperazin-2-one
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1,5-Dimethylpiperazin-2-one
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Caption: A logical workflow for the synthesis of 1,5-Dimethylpiperazin-2-one.

Safety and Handling
Detailed toxicological data for 1,5-Dimethylpiperazin-2-one is not available. Standard

laboratory safety precautions should be followed when handling this compound and its

precursors. This includes the use of personal protective equipment (PPE) such as safety
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glasses, gloves, and a lab coat. All manipulations should be performed in a well-ventilated

fume hood. For detailed safety information on the reagents used in the synthesis, consult their

respective Safety Data Sheets (SDS).

Potential Applications in Research and Drug
Development
Substituted piperazinones are a versatile class of compounds with a wide range of biological

activities. They are often explored as scaffolds in the design of novel therapeutic agents

targeting various receptors and enzymes in the central nervous system and other biological

systems. The specific substitution pattern of 1,5-Dimethylpiperazin-2-one may confer unique

pharmacological properties, making it a compound of interest for screening in drug discovery

programs. Further research is required to elucidate its biological activity and potential

therapeutic applications.

Disclaimer: This document is intended for informational purposes only and should not be

considered a substitute for professional scientific guidance. All chemical syntheses and

handling should be conducted by trained professionals in a suitably equipped laboratory.

To cite this document: BenchChem. [An In-depth Technical Guide to 1,5-Dimethylpiperazin-2-
one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357911#cas-number-and-iupac-name-for-1-5-
dimethylpiperazin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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